Cas no 57314-08-6 (Thiazole, 4,5-dichloro-2-fluoro-)

• Product Name: Thiazole, 4,5-dichloro-2-fluoro-
• CAS No: 57314-08-6
• MF: C₃Cl₂FNS
• MW: 172.008200645447
• MDL: MFCD07777148
• CID: 345807
• PubChem ID: 12333157
• Update Time: 2025-06-14

Thiazole, 4,5-dichloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4,5-dichloro-2-fluoro-
• 4,5-DICHLORO-2-FLUORO-1,3-THIAZOLE
• 4,5-DICHLORO-2-FLUORO-THIAZOLE
• 2-Fluoro-4,5-dichlorothiazole
• 4,5-Dichloro-2-fluorothiazole
• SCHEMBL15106694
• 4,5-Dichloro-2-fluoro-1,3-thiazole; 98%
• 57314-08-6
• DTXSID60490882
• FT-0695608
• MFCD07777148

• MDL： MFCD07777148
• Inchi： 1S/C3Cl2FNS/c4-1-2(5)8-3(6)7-1
• InChI Key： JUJKHNGOLSJBEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(F)S1)Cl

Computed Properties

• Exact Mass: 170.9114
• Monoisotopic Mass: 170.9112537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Thiazole, 4,5-dichloro-2-fluoro- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on Thiazole, 4,5-dichloro-2-fluoro-

Exploring the Properties and Applications of Thiazole, 4,5-dichloro-2-fluoro- (CAS No. 57314-08-6)

The chemical compound Thiazole, 4,5-dichloro-2-fluoro- (CAS No. 57314-08-6) is a fluorinated and chlorinated derivative of the thiazole ring, a heterocyclic structure widely recognized for its versatility in pharmaceutical, agrochemical, and material science applications. With the increasing demand for halogenated thiazoles, this compound has garnered significant attention due to its unique electronic properties and potential as a building block in synthetic chemistry. Researchers and industries are particularly interested in its role in developing high-performance materials and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis.

One of the key reasons 4,5-dichloro-2-fluorothiazole stands out is its structural adaptability. The presence of both fluorine and chlorine atoms on the thiazole ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions. This aligns with the growing focus on precision chemical synthesis, where fine-tuning molecular structures can lead to breakthroughs in drug discovery and functional materials. Recent studies highlight its potential in creating advanced electronic components, such as organic semiconductors, which are pivotal for next-generation flexible electronics and IoT devices.

From an industrial perspective, the synthesis and scalability of CAS No. 57314-08-6 are critical topics. Innovations in catalytic fluorination and chlorination techniques have improved the efficiency of producing this compound, reducing waste and energy consumption—a priority in modern green chemistry initiatives. Companies specializing in custom chemical synthesis often seek this compound for its ability to introduce halogenated motifs into larger molecular frameworks, a strategy increasingly used in the design of agrochemicals and pharmaceutical intermediates.

Environmental and safety considerations are also paramount when working with halogenated heterocycles. While Thiazole, 4,5-dichloro-2-fluoro- is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. This aligns with broader industry trends toward responsible chemical management and transparency in supply chains, topics frequently searched by professionals in the field.

In summary, 57314-08-6 represents a compelling case study in the intersection of structural chemistry and applied science. Its applications span from material innovation to life sciences, reflecting the compound's adaptability to evolving technological demands. As research continues to uncover new uses for this molecule, its relevance in cutting-edge industries is likely to grow, making it a subject of ongoing interest for chemists and engineers alike.